2-Amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid
Cat. No. B7724366
Key on ui cas rn:
759-12-6
M. Wt: 225.09 g/mol
InChI Key: KRNSHCKTGFAMPQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07300951B2
Procedure details
A solution of 4,4,4,4′,4′,4′-hexafluoro-DL-valine (2.00 g, 8.89 mmol) in CH2Cl2:MeOH (4:1, 50 mL) was stirred under nitrogen at 0° C. Tetramethylsilane (TMS) diazomethane (5.33 nL, 2.0 M in hexane) was added dropwise, and the resulting solution stirred for 3 h at 25° C. After this time period, the reaction was complete by TLC (10% MeOH:chloroform). After concentration, the resulting residue (1.34 g, 63%) was used directly in the next reaction without further purification.
Name
CH2Cl2 MeOH
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Tetramethylsilane (TMS) diazomethane
Quantity
5.33 nL
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
[F:1][C:2]([F:14])([F:13])[CH:3]([C:9]([F:12])([F:11])[F:10])[CH:4]([C:6]([OH:8])=[O:7])[NH2:5].[Si](C=[N+]=[N-])(C)(C)[CH3:16].C[Si](C)(C)C.CO.C(Cl)(Cl)Cl>C(Cl)Cl.CO>[NH2:5][CH:4]([CH:3]([C:9]([F:11])([F:10])[F:12])[C:2]([F:13])([F:14])[F:1])[C:6]([O:8][CH3:16])=[O:7] |f:1.2,5.6|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
2 g
|
|
Type
|
reactant
|
|
Smiles
|
FC(C(C(N)C(=O)O)C(F)(F)F)(F)F
|
|
Name
|
CH2Cl2 MeOH
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)Cl.CO
|
Step Two
|
Name
|
Tetramethylsilane (TMS) diazomethane
|
|
Quantity
|
5.33 nL
|
|
Type
|
reactant
|
|
Smiles
|
[Si](C)(C)(C)C=[N+]=[N-].C[Si](C)(C)C
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(Cl)(Cl)Cl
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
25 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the resulting solution stirred for 3 h at 25° C
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
After concentration
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the resulting residue (1.34 g, 63%) was used directly in the next reaction without further purification
|
Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
|
|
|
Type
|
|
|
Smiles
|
NC(C(=O)OC)C(C(F)(F)F)C(F)(F)F
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
